Cas no 87568-17-0 (4-chloro-3,5-dimethylbenzene-1,2-diol)

• Product Name: 4-chloro-3,5-dimethylbenzene-1,2-diol
• CAS No: 87568-17-0
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 655095
• PubChem ID: 13122405
• Update Time: 2025-04-19

4-chloro-3,5-dimethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-chloro-3,5-dimethyl-
• 4-chloro-3,5-dimethylbenzene-1,2-diol
• NS00006589
• DTXSID20519563
• 87568-17-0
• EN300-1599517

• Inchi： 1S/C8H9ClO2/c1-4-3-6(10)8(11)5(2)7(4)9/h3,10-11H,1-2H3
• InChI Key： SSHGSTQNUASBDK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1C)O)O

Computed Properties

• Exact Mass: 172.0291072g/mol
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols